Cas no 2172474-38-1 (2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride)

• Product Name: 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride
• CAS No: 2172474-38-1
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5194004
• PubChem ID: 132372569
• Update Time: 2025-06-13

2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-difluorophenyl)methyl]pyrrolidine hydrochloride
• 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride

• Inchi： 1S/C11H13F2N.ClH/c12-10-5-1-3-8(11(10)13)7-9-4-2-6-14-9;/h1,3,5,9,14H,2,4,6-7H2;1H
• InChI Key： SLBDWSWTDGTVSP-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)C1C=CC=C(F)C=1F.Cl

Additional information on 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride

Introduction to 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride (CAS No. 2172474-38-1)

2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride, identified by the CAS number 2172474-38-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both fluorine substituents and a pyrrolidine ring suggests a unique set of electronic and steric properties that may contribute to its biological activity.

The compound’s structure consists of a methylpyrrolidine core attached to a 2,3-difluorophenyl group, with the entire molecule being in its hydrochloride salt form. This salt form enhances the compound’s solubility in aqueous solutions, making it more suitable for various pharmacological studies and potential drug formulations. The fluorine atoms at the 2 and 3 positions of the phenyl ring introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 2,3-difluorophenyl moiety in 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride is particularly noteworthy, as it has been shown to enhance the potency and selectivity of certain drug candidates. This makes the compound a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The pyrrolidine ring is a common pharmacophore in CNS-active compounds, often found in drugs targeting neurodegenerative diseases, anxiety disorders, and other neurological conditions. The combination of this motif with the 2,3-difluorophenyl group could lead to novel compounds with improved pharmacokinetic profiles and reduced side effects.

Recent studies have demonstrated that fluorinated pyrrolidine derivatives exhibit promising activity in preclinical models of neurological disorders. For instance, compounds with similar structural motifs have shown potential in modulating neurotransmitter receptors such as serotonin and dopamine receptors. The presence of fluorine atoms can fine-tune the electronic properties of these molecules, leading to enhanced receptor binding and prolonged duration of action.

The hydrochloride salt form of 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride also facilitates its use in high-throughput screening (HTS) campaigns. Its improved solubility allows for efficient testing across a wide range of biological assays, increasing the likelihood of identifying lead compounds for further development. This has been particularly relevant in academic and industrial research settings where rapid identification of promising candidates is crucial.

Furthermore, the compound’s structural features make it amenable to various synthetic modifications. Researchers can explore different substitution patterns on the phenyl ring or incorporate additional functional groups into the pyrrolidine core to explore new chemical space. Such modifications can lead to derivatives with enhanced potency, selectivity, or pharmacokinetic properties.

The potential applications of 2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride extend beyond CNS drugs. Its structural framework could be adapted for use in developing treatments for inflammatory diseases, infectious diseases, and even oncological applications. The fluorine atoms provide a handle for further chemical manipulation while maintaining biological activity, making it a versatile scaffold for drug discovery efforts.

In conclusion,2-(2,3-difluorophenyl)methylpyrrolidine hydrochloride (CAS No. 2172474-38-1) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential applications in treating neurological and other diseases make it an attractive molecule for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in drug discovery efforts worldwide.